Cas no 1269291-16-8 (4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine)

• Product Name: 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
• CAS No: 1269291-16-8
• MF: C₁₄H₁₀BrN₃
• MW: 300.153301715851
• CID: 1089354
• PubChem ID: 56956143
• Update Time: 2025-10-30

4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
• 4-[2-(2-bromophenyl)pyrazol-3-yl]pyridine
• 1269291-16-8
• Pyridine, 4-[1-(2-bromophenyl)-1H-pyrazol-5-yl]-
• DTXSID20719066
• AKOS022172712
• 4-[1-(2-Bromophenyl)-1H-pyrazol-5-yl]pyridine

• Inchi： 1S/C14H10BrN3/c15-12-3-1-2-4-14(12)18-13(7-10-17-18)11-5-8-16-9-6-11/h1-10H
• InChI Key： HQXXSAJOTWPVDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(=CC=N1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 299.00581g/mol
• Monoisotopic Mass: 299.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine

Introduction to 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269291-16-8)

4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1269291-16-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole and pyridine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a brominated phenyl ring and a pyrazole moiety linked to a pyridine core, creating a unique scaffold that may contribute to its pharmacological properties.

The synthesis and characterization of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine have been extensively studied due to its potential role in drug discovery. The presence of the bromophenyl group enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including biologically active compounds. The pyrazole ring, known for its stability and versatility, further contributes to the compound's utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory agents. Additionally, its structural features align well with known pharmacophores, suggesting potential applications in the treatment of neurological disorders.

The pharmacokinetic properties of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine have also been explored through in vitro and in vivo models. Preliminary data indicate that the compound exhibits reasonable solubility and bioavailability, which are critical factors for its clinical translation. Furthermore, its metabolic stability suggests that it may have a prolonged half-life, allowing for less frequent dosing regimens. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In the realm of drug discovery, 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine has been utilized as a key intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The bromophenyl group provides a handle for further functionalization, enabling researchers to tailor the molecule's properties for specific therapeutic targets.

The role of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine in medicinal chemistry extends beyond its direct applications. It serves as a valuable building block for generating libraries of compounds for high-throughput screening (HTS). HTS is an essential tool in modern drug discovery, allowing researchers to rapidly identify hits with desired biological activity. The structural diversity offered by this compound makes it an ideal candidate for such screens.

Recent studies have also highlighted the importance of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine in developing next-generation therapeutics. The integration of machine learning and artificial intelligence (AI) has revolutionized drug discovery by enabling rapid prediction of molecular properties and interactions. This technology has been applied to 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine, providing insights into its potential as a lead compound for various diseases.

The versatility of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine is further demonstrated by its use in combinatorial chemistry approaches. By combining this compound with other heterocycles or functional groups, researchers can generate novel derivatives with enhanced potency and selectivity. Such strategies are crucial for overcoming resistance mechanisms and improving therapeutic outcomes.

The future prospects of 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine in pharmaceutical research are promising. Ongoing studies aim to optimize its synthetic routes, improve its pharmacological profile, and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into viable drug candidates.

In conclusion, 4-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269291-16-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis, along with its promising pharmacological properties, positions it as a cornerstone in the development of novel therapeutics. As research continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.